1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H26FN3O4S/c19-16-3-5-17(6-4-16)27(24,25)22-8-1-2-15(14-22)18(23)20-7-9-21-10-12-26-13-11-21/h3-6,15H,1-2,7-14H2,(H,20,23)
• InChI Key: XOCPNPZROASBCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NCCN3CCOCC3
• Molecular Formula: C18H26FN3O4S
• Molecular Weight: 399.5 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide A has been found to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been studied for its potential use as a modulator of various neurotransmitter systems, including the dopamine and serotonin systems. Additionally, it has been investigated for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and schizophrenia.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide A is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems. It has been shown to bind to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. By modulating these systems, this compound A may have the potential to influence various physiological and biochemical processes.
Biochemical and Physiological Effects:
Studies have shown that this compound A can have various biochemical and physiological effects, including the modulation of dopamine and serotonin release, the inhibition of certain enzymes, and the activation of certain signaling pathways. Additionally, it has been shown to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide A in lab experiments is its potential to modulate specific neurotransmitter systems, which can be useful in studying various physiological and biochemical processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide A. One direction is to further investigate its potential use as a modulator of neurotransmitter systems, particularly in the treatment of neurological disorders. Additionally, further studies could be conducted to better understand its mechanism of action and potential biochemical and physiological effects. Finally, research could be conducted to develop new compounds based on the structure of this compound A, with the potential for even greater efficacy and specificity.

Synthesis Methods

1-[(4-fluorophenyl)sulfonyl]-N-(2-morpholin-4-ylethyl)piperidine-3-carboxamide A can be synthesized through a multistep process involving the reaction of piperidine-3-carboxylic acid with 4-fluorobenzenesulfonyl chloride, followed by the addition of morpholine and the formation of the carboxamide group. The final product is obtained through purification and isolation techniques.